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3-Dehydroquinic acid structure and properties
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Compound Focus: 3-Dehydroquinic acid

CAS No.: 10534-44-8

Cat. No.: S602222

Chemical and Structural Properties

Property Description

Preferred IUPAC (1R,3R,45)-1,3,4-Trihydroxy-5-oxocyclohexane-1-carboxylic acid [1]
Name

CAS Registry 10534-44-8 [2]

Number

Molecular Formula  C;H;00¢ [1] [2]
Molar Mass 190.15 g/mol [1] [2]

Core Structure A cyclohexane ring with three hydroxyl groups, one ketone group, and one
carboxylic acid group [1].

Biological Role and Metabolic Pathway

DHQ is the first carbocyclic intermediate in the shikimate pathway, a metabolic route absent in humans,

making it a target for antibiotic and herbicide development [1] [2]. This pathway converts primary

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s602222?utm_src=pdf-body
https://www.smolecule.com/products/s602222?utm_src=pdf-interest
https://en.wikipedia.org/wiki/3-Dehydroquinic_acid
https://www.smolecule.com/products/s602222
https://en.wikipedia.org/wiki/3-Dehydroquinic_acid
https://www.smolecule.com/products/s602222
https://en.wikipedia.org/wiki/3-Dehydroquinic_acid
https://www.smolecule.com/products/s602222
https://en.wikipedia.org/wiki/3-Dehydroquinic_acid
https://en.wikipedia.org/wiki/3-Dehydroquinic_acid
https://www.smolecule.com/products/s602222
https://www.smolecule.com/products/s602222?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

metabolites into chorismate, the precursor for the aromatic amino acids L-tyrosine, L-phenylalanine, and L-

tryptophan [3] [4].

The diagram below illustrates the position of 3-Dehydroquinic acid within the shikimate pathway.
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DHAQ is the second intermediate in the shikimate pathway, positioned between DAHP and DHS [1] [4].

Key Enzymes and Experimental Analysis

Studying DHQ involves characterizing the enzymes that synthesize and metabolize it. Key enzymes include

3-dehydroquinate synthase (DHQS) and 3-dehydroquinate dehydratase (DHQD) [5] [2].

Experimental Workflow for DHQD Kinetics

The following diagram outlines a general experimental workflow for the biochemical and structural analysis

of DHQD, based on a study of the enzyme from Corynebacterium glutamicum [5].
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A typical workflow for the structural and functional characterization of DHQD involves gene cloning,

protein purification, crystallization, and kinetic assays [5].

Enzyme Kinetics and Key Parameters

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s602222?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10772564/
https://www.smolecule.com/products/s602222?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

The table below summarizes kinetic parameters for a key enzyme in DHQ metabolism, 3-dehydroquinate

synthase (DHQS), which produces DHQ [2].

Enzyme Parameter Value Units Notes
3-Dehydroquinate Km (Substrate, 21 UM Michaelis constant for its primary
Synthase (DHQS) DAHP) substrate [2].

Km (NAD™) 1.9 1M High affinity for nicotinamide

adenine dinucleotide cofactor [2].

Keat 6.8 s Turnover number [2].

Pharmaceutical Research and Inhibitor Design

The shikimate pathway is a validated target for antimicrobial agent development [6]. Research focuses on

designing potent inhibitors of DHQS.

The search for sub-nanomolar inhibitors of DHQS is an active area of research. One study details an
improved synthesis of a vinyl phosphonate inhibitor, achieving an overall yield of 52% over four steps. The
key olefination step, however, remained a challenge with yields of 45-61% [6]. The ultimate goal of such
research is often to create prodrugs by masking highly polar groups (phosphonic and carboxylic acids) to

improve bacterial cell membrane penetration [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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